(2E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide

• IUPAC Name: (E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C18H14Cl2N2O2S/c1-11(23)13-3-2-4-15(9-13)21-18(25)22-17(24)8-6-12-5-7-14(19)10-16(12)20/h2-10H,1H3,(H2,21,22,24,25)/b8-6+
• InChI Key: AIAPHIWEQATDOU-SOFGYWHQSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)C=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C18H14Cl2N2O2S
• Molecular Weight: 393.3 g/mol

Description

(2E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide is a synthetic organic compound with potential applications in various scientific fields. This compound features a complex structure with both aromatic and aliphatic components, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-acetylphenyl isothiocyanate with 3-(2,4-dichlorophenyl)prop-2-enamide under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with the addition of a base like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for maximizing the output and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the aromatic rings, especially in the presence of strong nucleophiles like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Sodium methoxide, potassium tert-butoxide, dimethyl sulfoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

(2E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

• (2E)-N-[(4-acetylphenyl)carbamothioyl]-3-(4-chlorophenyl)prop-2-enamide
• (2E)-N-[(3-acetylphenyl)carbamothioyl]-3-(2,4-dichlorophenyl)prop-2-enamide

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties